Cas no 64224-18-6 (Butanedioic acid, (pyrazinylcarbonyl)-, diethyl ester)

• Product Name: Butanedioic acid, (pyrazinylcarbonyl)-, diethyl ester
• CAS No: 64224-18-6
• MF: C₁₃H₁₆N₂O₅
• MW: 280.276543617249
• CID: 1674012
• Update Time: 2024-09-03

Butanedioic acid, (pyrazinylcarbonyl)-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, (pyrazinylcarbonyl)-, diethyl ester
• Butanedioic acid, 2-(2-pyrazinylcarbonyl)-, 1,4-diethyl ester

• Inchi： 1S/C13H16N2O5/c1-3-19-11(16)7-9(13(18)20-4-2)12(17)10-8-14-5-6-15-10/h5-6,8-9H,3-4,7H2,1-2H3
• InChI Key： GBCZLKHAQBNALI-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(C(C1=NC=CN=C1)=O)CC(OCC)=O

Computed Properties

• Exact Mass: 280.10598

Experimental Properties

• Density: 1.217±0.06 g/cm3(Predicted)
• Boiling Point: 413.3±45.0 °C(Predicted)
• PSA: 95.45
• pka: 8.80±0.59(Predicted)